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Compound of Interest

Compound Name: 6-Methyl-1-indanone

Cat. No.: B1306188 Get Quote

Essential Safety and Handling Guide for 6-
Methyl-1-indanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Methyl-1-indanone in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical and Physical Properties

Property Value

Physical State Solid

Appearance White

Odor No information available

Melting Point/Range 57 - 59 °C / 134.6 - 138.2 °F

Boiling Point/Range 124 - 126 °C / 255.2 - 258.8 °F

Molecular Formula C10H10O

Molecular Weight 146.19
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A Safety Data Sheet (SDS) for 6-Methyl-1-indanone states that it is not considered hazardous

under the 2012 OSHA Hazard Communication Standard.[1] However, it is crucial to handle all

chemicals with appropriate care to avoid potential health effects.

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and process is necessary to determine the

appropriate PPE for handling 6-Methyl-1-indanone.[2] The minimum required PPE includes a

lab coat, protective eyewear, long pants, and closed-toe shoes.[2]
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Glasses or Goggles

Must have side shields and

comply with ANSI Z87.1

standards.[2][3] A face shield

should be worn in addition to

safety glasses or goggles if

there is a splash hazard.[2][4]

[5]

Hand Protection Gloves

Disposable nitrile gloves are

generally sufficient for

incidental contact.[2][3][6] For

prolonged contact or handling

of larger quantities, consider

double-gloving or using

heavier-duty gloves.[2] Always

inspect gloves before use and

wash hands after removal.[7]

Body Protection Lab Coat

A long-sleeved lab coat is

essential to protect skin and

clothing from potential

splashes.[3][4][5]

Respiratory Protection Dust Mask or Respirator

Not typically required under

normal use conditions with

adequate ventilation.[1] If dust

formation is likely, a particle

filter (type N95 or P1) is

recommended.[8][9]

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.
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Verify that an eyewash station and safety shower are readily accessible.[10]

Don all required personal protective equipment as outlined in the table above.

Handling:

Handle 6-Methyl-1-indanone in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of any dust.[1][11]

Avoid direct contact with skin, eyes, and clothing.[1][10]

When weighing or transferring the solid, use techniques that minimize dust generation.

Keep the container tightly closed when not in use.[1][9][11]

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if irritation persists.[1][11]

Inhalation: Move to fresh air. If symptoms occur, get medical attention.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.[1][12]

Disposal Plan

All chemical waste, including 6-Methyl-1-indanone and any contaminated materials, must be

disposed of as hazardous waste.

Waste Segregation:

Collect waste 6-Methyl-1-indanone and any materials contaminated with it (e.g., gloves,

weighing paper) in a designated, clearly labeled, and sealed container.[8]

Do not mix with other waste streams to prevent potential reactions.[8]
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Container Management:

Use a suitable, closed container for the waste. The original container can be a good

option.[8]

Label the container with "Hazardous Waste" and the chemical name.[8]

Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[8]

Follow all local, regional, and national regulations for hazardous waste disposal.[8][11] It is

the responsibility of the waste generator to ensure full compliance.[8]

Experimental Workflow Diagram
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Safe Handling Workflow for 6-Methyl-1-indanone

Preparation Phase

Handling Phase

Disposal Phase

Emergency Procedures

Prepare well-ventilated work area (fume hood)

Verify eyewash/shower access

Don appropriate PPE

Handle chemical, minimizing dust

Keep container closed when not in useIn case of exposure

Segregate waste in labeled container

Arrange for licensed disposal

Administer appropriate first aid

Seek medical attention

Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of 6-Methyl-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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